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carbaldehyde

Cat. No.: B13246079

Get Quote

As a Senior Application Scientist, this guide addresses the inquiry regarding 2-
(Chloromethyl)thiolane-2-carbaldehyde. An extensive search of chemical databases,

including CAS registries, indicates that 2-(Chloromethyl)thiolane-2-carbaldehyde is not a

registered, commercially available compound and lacks a specific CAS number. Its synthesis

and properties are not documented in readily accessible scientific literature.

This situation is common in drug discovery, where novel molecular scaffolds are explored. The

absence of data necessitates a foundational approach, focusing on the synthesis and reactivity

of the core chemical motifs. This guide, therefore, provides an in-depth technical exploration of

the key precursors and synthetic strategies that a researcher would employ to approach the

synthesis of such a target molecule. We will focus on well-documented, structurally related

compounds: Thiophene-2-carbaldehyde and 2-(Chloromethyl)thiophene. Understanding the

synthesis, reactivity, and handling of these fundamental building blocks is a prerequisite for any

rational design of a synthetic route toward the target compound.

This document is structured to provide not just protocols, but the underlying chemical logic,

enabling researchers to adapt and innovate.
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Part 1: Synthesis of Core Thiophene-Based
Precursors
The thiophene ring is a privileged scaffold in medicinal chemistry. Its bioisosteric relationship

with the benzene ring, coupled with its unique electronic properties, makes it a cornerstone of

modern drug design. The two primary synthons relevant to the target molecule are those

containing the aldehyde and the reactive chloromethyl group.

Synthesis of Thiophene-2-carbaldehyde (CAS No: 98-03-
3)
The introduction of a formyl group onto the thiophene ring is a fundamental transformation. The

most reliable and widely adopted method is the Vilsmeier-Haack reaction, which offers high

regioselectivity for the 2-position due to the electronic nature of the thiophene ring.

Causality of the Vilsmeier-Haack Reaction: This reaction proceeds via an electrophilic aromatic

substitution. The Vilsmeier reagent, a chloroiminium ion, is generated in situ from a formamide

(typically N,N-dimethylformamide, DMF) and an activating agent like phosphorus oxychloride

(POCl₃). The thiophene sulfur atom stabilizes the intermediate cationic species (the sigma

complex) more effectively when substitution occurs at the alpha (2- or 5-) position compared to

the beta (3- or 4-) position. This inherent electronic preference is the cornerstone of the

reaction's high regioselectivity.

Experimental Protocol: Vilsmeier-Haack Formylation of Thiophene

Reagent Preparation: In a three-necked flask equipped with a mechanical stirrer, dropping

funnel, and a calcium chloride drying tube, cool N,N-dimethylformamide (DMF) to 0°C in an

ice bath.

Vilsmeier Reagent Formation: Add phosphorus oxychloride (POCl₃) dropwise to the cooled

DMF with vigorous stirring. The addition must be slow to control the exothermic reaction and

maintain the temperature below 10°C. The formation of the chloroiminium salt intermediate is

critical.

Electrophilic Addition: To this mixture, add thiophene dropwise. A mild exotherm is typically

observed. After the addition is complete, the reaction mixture is gently warmed (e.g., to 40-
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50°C) and stirred for several hours to ensure complete conversion.

Hydrolysis (Work-up): The reaction is quenched by pouring the mixture onto crushed ice.

The chloroiminium intermediate hydrolyzes to yield the final aldehyde. This step is often

followed by neutralization with an aqueous base, such as sodium hydroxide or sodium

carbonate solution, until the solution is alkaline.

Extraction and Purification: The aqueous mixture is extracted with a suitable organic solvent

(e.g., diethyl ether or dichloromethane). The combined organic layers are washed with water,

dried over an anhydrous salt (e.g., MgSO₄), and the solvent is removed under reduced

pressure. The crude product is then purified by vacuum distillation to yield pure Thiophene-2-

carbaldehyde.[1][2]

Workflow: Vilsmeier-Haack Synthesis of Thiophene-2-carbaldehyde
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Caption: Vilsmeier-Haack reaction workflow for the formylation of thiophene.

Synthesis of 2-(Chloromethyl)thiophene (CAS No: 765-
50-4)
The chloromethylation of thiophene is a classic method to install a reactive "handle" on the ring.

This compound is a potent lachrymator and must be handled with extreme care in a well-

ventilated fume hood.[3] Its instability requires that it is often used immediately in the next

synthetic step.

Causality of Chloromethylation: This reaction is another example of electrophilic aromatic

substitution. Under acidic conditions, formaldehyde and hydrogen chloride generate an

electrophilic hydroxymethyl cation (+CH₂OH) or its equivalent, which attacks the electron-rich

thiophene ring. The resulting alcohol is then converted to the chloride by the excess HCl

present. Similar to formylation, the reaction shows a strong preference for the 2-position.

Experimental Protocol: Chloromethylation of Thiophene

This protocol is adapted from the established procedure in Organic Syntheses.[3]

Reaction Setup: Place thiophene and concentrated hydrochloric acid in a beaker or flask

equipped with a robust mechanical stirrer and thermometer, and cool it in an ice-salt bath.

HCl Saturation: Bubble a rapid stream of hydrogen chloride gas into the mixture with

vigorous stirring while maintaining a low temperature (0-5°C).

Formaldehyde Addition: Once the mixture is saturated and cold, add a 37% formaldehyde

solution dropwise. The rate of addition must be carefully controlled to keep the temperature

below 5°C.[3]

Extraction: After the addition is complete, the reaction mixture is extracted multiple times with

cold diethyl ether.

Work-up: The combined ether extracts are washed successively with water and a saturated

sodium bicarbonate solution to remove residual acid, and then dried over anhydrous calcium

chloride.
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Purification: The solvent is removed by distillation at atmospheric pressure. The crude 2-

(chloromethyl)thiophene is then carefully distilled under reduced pressure. The product is a

colorless liquid that is prone to decomposition and should be stored under refrigeration and

used promptly.[3]

Workflow: Synthesis of 2-(Chloromethyl)thiophene
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Caption: Experimental workflow for the chloromethylation of thiophene.

Part 2: Key Reactivity and Derivatization Strategies
The functional groups on these precursors provide a rich platform for further molecular

elaboration.

Reactivity of the Aldehyde Group: The aldehyde of thiophene-2-carbaldehyde is a versatile

functional group. It readily undergoes nucleophilic addition and condensation reactions. For

drug development, reductive amination to form secondary or tertiary amines is a particularly

powerful transformation for library synthesis. It can also be oxidized to the corresponding

carboxylic acid or used in Wittig-type reactions to form alkenes.

Reactivity of the Chloromethyl Group: 2-(Chloromethyl)thiophene is an excellent alkylating

agent. The chloromethyl group is highly susceptible to Sₙ2 reactions with a wide range of

nucleophiles (e.g., amines, thiols, cyanides, carbanions). This allows for the direct coupling

of the thienyl-methyl scaffold to other parts of a target molecule. For instance, reaction with

sodium cyanide can yield 2-thienyl acetonitrile, a key intermediate for pharmaceuticals.[4]

Part 3: Physicochemical and Spectroscopic Data
Summary
Accurate characterization is essential for confirming the identity and purity of synthetic

intermediates. The data below is compiled for the two key precursors.
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Property Thiophene-2-carbaldehyde 2-(Chloromethyl)thiophene

CAS Number 98-03-3[5] 765-50-4[6]

Molecular Formula C₅H₄OS C₅H₅ClS

Molecular Weight 112.15 g/mol [5] 132.61 g/mol

Appearance Colorless to amber liquid[1] Colorless oily liquid[3]

Boiling Point 198 °C (lit.)[5] 73–75 °C / 17 mmHg[3]

Density 1.2 g/mL at 25 °C (lit.)[5] ~1.27 g/mL

¹H NMR (CDCl₃, δ)
~9.9 (s, 1H, CHO), ~7.8-7.2

(m, 3H, Ar-H)

~7.3 (m, 1H), ~7.0 (m, 2H),

~4.8 (s, 2H, CH₂Cl)

Key IR Peaks (cm⁻¹) ~1660-1680 (C=O stretch)
~1250 (C-Cl stretch), ~700-800

(C-S stretch)

Part 4: Application in Drug Discovery - The
Thienopyridine Antiplatelet Agents
The utility of these thiophene-based building blocks is powerfully demonstrated in the synthesis

of the thienopyridine class of antiplatelet drugs, which are critical in managing cardiovascular

diseases. Drugs like Clopidogrel, Ticlopidine, and Prasugrel all contain a core tetrahydro-

thienopyridine scaffold.[7]

The synthesis of these drugs often begins with a precursor derived from 2-

(chloromethyl)thiophene. For example, 2-(chloromethyl)thiophene can be converted to 2-

thiophene-ethanol. This alcohol is then coupled with an appropriate amine-containing fragment,

followed by cyclization with formaldehyde to construct the final heterocyclic core.[7] This

highlights a direct, field-proven application where the fundamental reactivity of the chloromethyl

group is leveraged to build a complex, life-saving pharmaceutical.

Conceptual Pathway: Role of Thiophene Intermediates in Drug Synthesis
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Caption: Conceptual use of thiophene precursors in thienopyridine synthesis.

Part 5: Safety and Handling
Scientific integrity demands a commitment to safety. The reagents and intermediates discussed

are hazardous and must be handled with appropriate precautions.

2-(Chloromethyl)thiophene: As noted, this compound is a strong lachrymator (tear-producing

agent) and an irritant. All manipulations must be conducted in a certified chemical fume

hood.[3] It is unstable and can decompose, potentially vigorously, upon storage, liberating

HCl gas.[3] It should be stored in a refrigerator and used quickly after preparation.
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Thiophene-2-carbaldehyde: This compound is harmful if swallowed or inhaled.[1] It can

cause skin and eye irritation. Standard personal protective equipment (gloves, safety

glasses, lab coat) is mandatory.

Reagents: Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with

water. Formaldehyde is a known carcinogen and sensitizer. Concentrated HCl is corrosive

and toxic. All these reagents require expert handling and adherence to institutional safety

protocols.

Conclusion
While 2-(Chloromethyl)thiolane-2-carbaldehyde remains an undocumented target, a rational

synthetic approach is conceivable through the principles outlined in this guide. A deep

understanding of the synthesis, reactivity, and safe handling of fundamental precursors like

thiophene-2-carbaldehyde and 2-(chloromethyl)thiophene is the essential starting point. The

methodologies for formylation and chloromethylation, combined with the known reactivity of the

resulting functional groups, provide a robust toolkit for researchers and drug development

professionals aiming to synthesize novel thiophene and thiolane-based compounds. This

foundational knowledge empowers the scientific community to explore new chemical space

with both creativity and a commitment to safety and reproducibility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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